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Compound of Interest

Compound Name:

1-

(Dimethylamino)cyclohexanecarbo

nitrile

Cat. No.: B097430 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of

1-(Dimethylamino)cyclohexanecarbonitrile (CAS RN: 16499-30-2). Adherence to these

procedures is essential for ensuring a safe laboratory environment.

Hazard Identification and Classification
1-(Dimethylamino)cyclohexanecarbonitrile is classified as an acutely toxic and irritant

substance.[1] The Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals provides the following hazard statements:
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Hazard Class GHS Code Description Pictogram

Acute Toxicity, Oral

(Category 3)
H301 Toxic if swallowed

Skin Irritation

(Category 2)
H315 Causes skin irritation

Eye Irritation

(Category 2A)
H319

Causes serious eye

irritation

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory Tract

Irritation

H335
May cause respiratory

irritation

Operational Plan for Safe Handling
A systematic approach is crucial when working with this compound. The following procedures

outline the necessary steps for safe handling, from preparation to post-experiment cleanup.

1. Engineering Controls:

All manipulations of 1-(Dimethylamino)cyclohexanecarbonitrile, including weighing and

transferring, must be conducted in a certified chemical fume hood to minimize inhalation

exposure.

Ensure the fume hood has adequate airflow and is functioning correctly before beginning any

work.
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Use a designated area within the laboratory for working with this compound. Clearly label

this area with hazard warnings.

2. Personal Protective Equipment (PPE):

Hand Protection: Wear double-layered nitrile gloves. Nitrile provides good resistance to

chemicals.[2] If prolonged contact is anticipated, consult a glove compatibility chart for the

most suitable material. All gloves used for handling this compound must be disposed of as

hazardous waste.

Eye and Face Protection: Chemical safety goggles and a face shield are mandatory to

protect against splashes.

Body Protection: A lab coat must be worn at all times. For procedures with a higher risk of

splashing, a chemical-resistant apron is also required.

Respiratory Protection: When working within a certified fume hood, additional respiratory

protection is typically not necessary. However, if there is a potential for exposure outside of a

fume hood, a respirator with an appropriate cartridge for organic vapors and particulates

should be used.

3. Hygiene Practices:

Do not eat, drink, or apply cosmetics in the laboratory.

Wash hands thoroughly with soap and water after handling the chemical, before leaving the

laboratory, and before breaks.

Remove all contaminated PPE before exiting the laboratory.

4. Decontamination:

At the end of each procedure, decontaminate all surfaces and equipment that may have

come into contact with the chemical.

Use a pH 10 buffer solution followed by a freshly prepared 10% bleach solution for cleaning

contaminated surfaces within a fume hood.[3]
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All decontamination materials, such as wipes and absorbent pads, must be disposed of as

hazardous waste.[3]

Disposal Plan
Proper disposal of 1-(Dimethylamino)cyclohexanecarbonitrile and associated waste is

critical to prevent environmental contamination and ensure safety.

1. Waste Segregation:

All waste contaminated with 1-(Dimethylamino)cyclohexanecarbonitrile must be collected

and disposed of as acutely hazardous waste.

Maintain separate, dedicated waste containers for solid and liquid waste.[3]

Never mix cyanide-containing waste with acidic waste, as this can generate highly toxic

hydrogen cyanide gas.[2]

2. Waste Containers:

Use robust, leak-proof containers for all waste. The container size for acutely hazardous

waste should not exceed one quart (approximately one liter).

Label all waste containers clearly with "Hazardous Waste," the full chemical name "1-
(Dimethylamino)cyclohexanecarbonitrile," and the appropriate hazard pictograms (Toxic).

Keep waste containers securely closed when not in use.

3. Disposal of Contaminated Materials:

Empty Containers: Empty containers that held the chemical must be disposed of as

hazardous waste and should not be rinsed or reused.

Contaminated PPE: All disposable PPE, including gloves, lab coats, and aprons, that are

contaminated must be collected in a designated, sealed bag and disposed of as solid

hazardous waste.[2]
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Spill Cleanup Materials: Any materials used to clean up spills must be placed in a sealed

container and disposed of as hazardous waste.

4. Waste Pickup:

Follow your institution's procedures for hazardous waste pickup. Ensure all containers are

properly labeled and sealed before collection.

Emergency Procedures: Chemical Spill Workflow
In the event of a spill, a clear and immediate response is crucial. The following diagram outlines

the logical steps to take.
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097430?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

